Cas no 1185102-96-8 (2-3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-4-(propan-2-yl)phenylacetamide)

• Product Name: 2-3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-4-(propan-2-yl)phenylacetamide
• CAS No: 1185102-96-8
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 5904930
• PubChem ID: 51694910
• Update Time: 2025-06-08

2-3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-4-(propan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-4-(propan-2-yl)phenylacetamide
• F3407-4280
• 2-[3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[4-(propan-2-yl)phenyl]acetamide
• AKOS024486284
• 2-[3-(benzenesulfonyl)-6-oxopyridazin-1-yl]-N-(4-propan-2-ylphenyl)acetamide
• 1185102-96-8
• N-(4-isopropylphenyl)-2-(6-oxo-3-(phenylsulfonyl)pyridazin-1(6H)-yl)acetamide
• VU0627032-1
• HMS3498H10

• Inchi： 1S/C21H21N3O4S/c1-15(2)16-8-10-17(11-9-16)22-19(25)14-24-21(26)13-12-20(23-24)29(27,28)18-6-4-3-5-7-18/h3-13,15H,14H2,1-2H3,(H,22,25)
• InChI Key： DHBCIPNCNLLEKU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC(N(CC(NC2C=CC(=CC=2)C(C)C)=O)N=1)=O)(=O)=O

Computed Properties

• Exact Mass: 411.12527733g/mol
• Monoisotopic Mass: 411.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-4-(propan-2-yl)phenylacetamide

Comprehensive Analysis of 2-3-(Benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-4-(propan-2-yl)phenylacetamide (CAS No. 1185102-96-8)

The compound 2-3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-4-(propan-2-yl)phenylacetamide (CAS No. 1185102-96-8) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzenesulfonyl group and a dihydropyridazine core, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammatory and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine. 2-3-(Benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-4-(propan-2-yl)phenylacetamide aligns with this trend, as its molecular framework suggests potential interactions with key biological pathways. For instance, the pyridazinone moiety is known for its role in modulating enzyme activity, which could be leveraged in designing next-generation therapeutics.

From a synthetic chemistry perspective, the compound's acetamide and sulfonyl functionalities offer versatile sites for further derivatization. This adaptability is crucial for optimizing pharmacokinetic properties, such as bioavailability and metabolic stability. Given the growing emphasis on structure-activity relationship (SAR) studies, CAS 1185102-96-8 presents a promising scaffold for medicinal chemists aiming to develop targeted therapies with reduced off-target effects.

The rise of computational drug design and AI-driven molecular modeling has further amplified interest in compounds like 2-3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-4-(propan-2-yl)phenylacetamide. Researchers are using in silico tools to predict its binding affinities and optimize its interactions with biological targets. Such approaches are particularly relevant in the context of drug repurposing, where existing compounds are evaluated for new therapeutic indications.

Another area of exploration is the compound's potential role in addressing oxidative stress-related conditions. The dihydropyridazine core is structurally similar to other heterocycles known for their antioxidant properties. This has led to hypotheses about its utility in mitigating cellular damage caused by reactive oxygen species (ROS), a topic of high relevance in aging and chronic disease research.

In summary, 2-3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-4-(propan-2-yl)phenylacetamide (CAS No. 1185102-96-8) represents a compelling case study in modern drug development. Its multifaceted chemical profile, combined with emerging technologies in bioinformatics and synthetic chemistry, positions it as a valuable candidate for further investigation. As the scientific community continues to unravel its mechanisms and applications, this compound may soon find its place in the next wave of innovative therapeutics.